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Compound of Interest

Compound Name:
(R)-N,1-Diethylpyrrolidine-2-

carboxamide

Cat. No.: B1495681

Get Quote

Target: Enoyl-Acyl Carrier Protein Reductase (InhA) | Therapeutic Area: Antimicrobial

(Tuberculosis)[1][2][3][4][5][6]

Executive Summary & Mechanism of Action
The emergence of Multi-Drug Resistant (MDR) and Extensively Drug-Resistant (XDR)

Mycobacterium tuberculosis necessitates the development of novel chemotypes that bypass

established resistance mechanisms. Isoniazid (INH), a frontline antitubercular drug, is a

prodrug requiring activation by the catalase-peroxidase KatG.[3] Mutations in katG are the

primary driver of INH resistance.[7]

Pyrrolidine carboxamides represent a promising class of "Direct InhA Inhibitors."[3][7] Unlike

INH, these compounds bind directly to the InhA active site without the need for KatG activation,

thereby retaining potency against KatG-mutant MDR strains.[3] They function by occupying the

substrate-binding loop and forming a critical hydrogen-bonding network with Tyr158 and the

NAD+ cofactor, effectively locking the enzyme in an inactive conformation.
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The Type II Fatty Acid Synthesis (FAS-II) pathway is essential for mycolic acid biosynthesis in

mycobacteria.[3][8] InhA is the NADH-dependent enoyl-ACP reductase responsible for the final

reduction step in the elongation cycle.
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Figure 1: The Mycobacterial FAS-II pathway.[1][2][3][4][5][8] Pyrrolidine carboxamides directly

inhibit InhA, preventing the synthesis of mycolic acids essential for cell wall survival.
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Chemical Biology & Structure-Activity Relationship
(SAR)
Successful application of pyrrolidine carboxamides requires understanding the pharmacophore.

Core Scaffold: The pyrrolidine ring provides a rigid spacer that orients the amide

functionality.

Stereochemistry: Activity is highly stereospecific. Typically, the (3S) enantiomer exhibits

superior binding affinity compared to the (3R) enantiomer or racemate.

Key Interactions:

Amide Carbonyl: Accepts a hydrogen bond from the backbone amide of Met199 or the

side chain of Tyr158.

Hydrophobic Tail: A bulky aryl group (e.g., fluorene or indole) extends into the hydrophobic

substrate-binding tunnel, mimicking the fatty acyl chain.

Protocol: In Vitro Enzymatic Inhibition Assay (InhA)
This protocol measures the inhibition of InhA reductase activity by monitoring the oxidation of

NADH to NAD+ spectrophotometrically.

Reagents & Preparation
Enzyme: Recombinant M. tuberculosis InhA (purified).

Substrate: 2-trans-dodecenoyl-CoA (DD-CoA) or 2-trans-octenoyl-ACP. Note: DD-CoA is a

commercially available mimic that is kinetically equivalent for screening.

Cofactor: NADH (Reduced Nicotinamide Adenine Dinucleotide).[9]

Assay Buffer: 30 mM PIPES (pH 6.8), 150 mM NaCl, 1 mM EDTA.

Expert Tip: PIPES is preferred over Tris/Phosphate to minimize pH drift during NADH

oxidation.
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Control Inhibitor: Triclosan (positive control).

Experimental Workflow
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Figure 2: Step-by-step workflow for the InhA kinetic assay.

Detailed Procedure
Compound Preparation: Prepare 10 mM stock solutions of pyrrolidine carboxamides in 100%

DMSO. Perform 3-fold serial dilutions in DMSO to generate a dose-response curve (e.g.,

100 µM to 0.1 nM final concentration).

Master Mix: In a reservoir, mix Assay Buffer, InhA enzyme (final conc. 10-50 nM), and NADH

(final conc. 250 µM).

Note: Keep NADH protected from light to prevent degradation.

Plating: Dispense 90 µL of Master Mix into a 96-well UV-transparent microplate.

Inhibitor Addition: Add 2 µL of diluted compound to respective wells. Include DMSO-only

wells (0% inhibition) and Triclosan wells (100% inhibition).

Pre-incubation: Incubate for 10 minutes at 25°C. This allows the inhibitor to access the

binding pocket before the substrate competes.

Reaction Trigger: Initiate the reaction by adding 8 µL of DD-CoA substrate (final conc. 50

µM).

Measurement: Immediately monitor the decrease in absorbance at 340 nm (ε = 6220

M⁻¹cm⁻¹) for 5–10 minutes using a kinetic microplate reader.

Analysis: Calculate the initial velocity (
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) from the linear portion of the curve. Determine % Inhibition:

Fit data to a 4-parameter logistic equation to determine IC50.

Protocol: Whole-Cell Activity (MIC Determination)
To validate that enzymatic inhibition translates to antibacterial activity, a Microplate Alamar Blue

Assay (MABA) is performed against M. tuberculosis H37Rv.

Procedure
Culture: Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with OADC,

glycerol, and Tween 80 until mid-log phase (OD600 ~ 0.4–0.6).

Plating: Dilute culture to ~10^5 CFU/mL. Dispense 100 µL into 96-well plates containing

serial dilutions of the pyrrolidine carboxamide.

Incubation: Incubate plates at 37°C for 5–7 days.

Development: Add 20 µL of Alamar Blue reagent (resazurin) and 12 µL of 10% Tween 80.

Incubate for an additional 24 hours.

Readout: Visual color change from blue (non-viable) to pink (viable). The MIC is defined as

the lowest concentration preventing the color change.

Mechanism Validation: Thermal Shift Assay (TSA)
This assay confirms direct physical binding of the pyrrolidine carboxamide to the InhA protein

by measuring the shift in melting temperature (

).

Mix: 5 µM InhA, 5x SYPRO Orange dye, and 50 µM Compound in buffer.

Control: InhA + DMSO (Reference

) and InhA + NADH (Cofactor bound state).

Run: Perform a melt curve from 25°C to 95°C (1°C/min) in a qPCR machine.
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Result: A positive shift (

) compared to the DMSO control indicates specific ligand binding stabilizing the protein fold.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

High Background Oxidation
NADH degradation or impure

enzyme

Prepare fresh NADH daily;

store in dark. Re-purify InhA.

No Inhibition observed Compound precipitation

Check solubility in assay

buffer. Reduce final DMSO to

<2%.

Variable IC50 values Order of addition

Ensure Pre-incubation step is

consistent (10 mins). Add

substrate LAST.

Low Signal Window Low Enzyme Activity
Titrate enzyme concentration.

Ensure Substrate > Km.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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